Cas no 6294-69-5 (3-Bromo-5,6-dimethylpyrazin-2-amine)

• Product Name: 3-Bromo-5,6-dimethylpyrazin-2-amine
• CAS No: 6294-69-5
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• MDL: MFCD09835029
• CID: 958370
• PubChem ID: 222762
• Update Time: 2025-06-08

3-Bromo-5,6-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6-dimethylpyrazin-2-amine
• 3-Brom-5,6-dimethyl-pyrazin-2-ylamin
• 3-bromo-5,6-dimethyl-pyrazin-2-ylamine
• AB53115
• AC1L5C25
• AC1Q26H4
• AG-K-74055
• AR-1F2264
• CTK5B6747
• NSC9621
• DTXSID40278726
• NSC-9621
• BS-17337
• SY347194
• 2-bromo-3-amino-5,6-dimethylpyrazine
• MFCD09835029
• SCHEMBL6038800
• AKOS030541004
• 6294-69-5
• 3-Bromo-5,6-dimethylpyrazin-2-amine

• MDL： MFCD09835029
• Inchi： 1S/C6H8BrN3/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3,(H2,8,10)
• InChI Key： XMDSQJUFCJOKCI-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C)C(C)=N1

Computed Properties

• Exact Mass: 200.99024
• Monoisotopic Mass: 200.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.592
• Boiling Point: 287.9°C at 760 mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.61
• PSA: 51.8
• LogP: 2.01930

3-Bromo-5,6-dimethylpyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Bromo-5,6-dimethylpyrazin-2-amine

Professional Introduction to 3-Bromo-5,6-dimethylpyrazin-2-amine (CAS No. 6294-69-5)

3-Bromo-5,6-dimethylpyrazin-2-amine, with the chemical formula C₆H₈BrN₃, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic amine derivative has garnered considerable attention due to its versatile structural properties and potential applications in drug discovery. The compound's molecular structure, featuring a brominated pyrazine ring system, makes it a valuable intermediate for synthesizing various bioactive molecules.

The CAS number 6294-69-5 uniquely identifies this compound and serves as a critical reference point for researchers and chemists working with it. The presence of both methyl groups at the 5 and 6 positions of the pyrazine ring enhances its reactivity, making it a preferred building block for further chemical modifications. These modifications can lead to the development of novel compounds with enhanced pharmacological properties.

In recent years, the3-Bromo-5,6-dimethylpyrazin-2-amine has been extensively studied for its role in medicinal chemistry. Its bromine substituent allows for easy functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are particularly useful in generating libraries of heterocyclic compounds for high-throughput screening.

One of the most promising applications of this compound is in the development of anticancer agents. Pyrazine derivatives have shown significant promise in targeting various cancer pathways due to their ability to interfere with key enzymatic processes. For instance, studies have demonstrated that compounds structurally related to 3-Bromo-5,6-dimethylpyrazin-2-amine can inhibit kinases and other enzymes involved in tumor growth and progression. The bromine atom in the molecule also facilitates further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of these potential therapeutics.

Additionally, the agrochemical industry has shown interest in this compound due to its potential as a precursor for herbicides and pesticides. Pyrazine-based compounds are known for their efficacy in controlling weeds and pests without harming beneficial crops. TheCAS number 6294-69-5 ensures that researchers can reliably source and handle this compound for their experiments.

The synthesis of 3-Bromo-5,6-dimethylpyrazin-2-amine typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the bromination of a pyrazine derivative followed by selective methylation at the desired positions. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve yield and purity. These advancements not only make the synthesis more efficient but also reduce waste, aligning with green chemistry principles.

In academic research, this compound has been utilized as a scaffold for exploring new chemical entities (NCEs). By incorporating various substituents into the pyrazine ring system, researchers can generate a diverse array of derivatives with distinct biological activities. For example, replacing one or more hydrogen atoms with halogens or other electronegative groups can alter the electronic properties of the molecule, influencing its interactions with biological targets.

The3-Bromo-5,6-dimethylpyrazin-2-amine has also found applications in material science, particularly in the development of organic electronic materials. Pyrazine derivatives exhibit interesting electronic properties that make them suitable for use in semiconductors and light-emitting diodes (LEDs). The bromine substituent allows for further functionalization via polymerization or coordination with metal centers, enhancing the material's performance.

The pharmaceutical industry continues to explore new ways to leverage this compound's unique structural features. Researchers are investigating its potential as an intermediate in the synthesis of antiviral and antibacterial agents. The ability to easily modify the pyrazine core suggests that it could be incorporated into molecules designed to target specific viral proteases or bacterial enzymes responsible for infections.

In conclusion, 3-Bromo-5,6-dimethylpyrazin-2-amine (CAS No. 6294-69-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its versatile reactivity and structural features make it an invaluable tool for drug discovery, agrochemical development, and material science research. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in medicine and agriculture.